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Cat. No.: B1683833
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Introduction

Enviroxime is a benzimidazole derivative that exhibits potent antiviral activity against a broad
spectrum of picornaviruses, including rhinoviruses and enteroviruses.[1][2][3][4] Its mechanism
of action involves the inhibition of viral RNA replication by targeting the non-structural viral
protein 3A.[1][2][3] This document provides detailed protocols for the preparation of
Enviroxime stock solutions for use in cell culture-based assays, along with essential data on
its solubility, stability, and working concentrations.

Physicochemical Properties and Solubility

Enviroxime is a white to off-white solid compound.[1] For cell culture applications, it is crucial
to prepare a sterile, high-concentration stock solution that can be diluted to the desired final
concentration in the culture medium. Dimethyl sulfoxide (DMSO) is the most commonly used
solvent for preparing Enviroxime stock solutions due to its high solubilizing capacity for this
compound.[1][5][6]

Table 1: Enviroxime Properties
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Property Value Reference

Molecular Formula C17H18N4O3S [1]

Molecular Weight 358.41 g/mol [1]

Appearance White to off-white solid [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [11[5]16]

Table 2: Solubility of Enviroxime

Solvent Solubility Notes Reference
Use of newly opened,
anhydrous DMSO is

=50 mg/mL (139.51 recommended as it is
DMSO [1]

mM)

hygroscopic and water
content can affect

solubility.

Preparation of Enviroxime Stock Solution (10 mM in

DMSO)

This protocol describes the preparation of a 10 mM stock solution of Enviroxime in DMSO.

Materials:

Vortex mixer

Enviroxime powder

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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« Sterile filter (0.22 um) and syringe (optional, for sterilization)
Protocol:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

o Weighing Enviroxime: Accurately weigh the required amount of Enviroxime powder. To
prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x 0.001 L x 358.41 g/mol = 3.5841 mg
 Dissolving in DMSO:
o Transfer the weighed Enviroxime powder into a sterile tube.
o Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

o Vortex the solution thoroughly until the Enviroxime is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if precipitation is observed.[7]

 Sterilization (Optional but Recommended):

o If the stock solution needs to be sterile for direct addition to cell cultures, it can be filter-
sterilized using a 0.22 um syringe filter compatible with DMSO.[7][8]

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw
cycles.

o Store the aliquots under the recommended conditions.

Storage and Stability of Stock Solutions

Proper storage of Enviroxime stock solutions is critical to maintain its potency and stability.
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Table 3: Storage Conditions and Stability of Enviroxime Stock Solutions

Storage .
Duration Notes Reference
Temperature

Store in tightly sealed
-20°C Up to 1 month vials to protect from [1]
moisture.

Preferred for long-
-80°C Up to 6 months term storage. Protect [1]

from moisture.

One study noted
storage of a 500 pg/mli
Not recommended for  stock at 4°C, but long-
4°C , . . [51[6]
stock solutions term stability at this
temperature is not

well-documented.

Working Concentrations and Cell Culture
Applications

The optimal working concentration of Enviroxime can vary depending on the cell line, virus
strain, and the specific experimental setup. It is recommended to perform a dose-response
experiment to determine the effective concentration for your system.

Table 4: Reported Working Concentrations of Enviroxime in Cell Culture
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Effective
Cell Line(s) Virus(es) Concentration  Cytotoxicity Reference
(MIC)
Relatively non-
L20B, RD Poliovirus 0.06 pg/mL toxic at < 32 [5][6]
pg/mL
Morphological
changes or cell
HelLa, WISH Rubella virus 0.125 pg/mL death a_lt 16 [5][6]
pg/mL in Hela,
WISH, and RD
cells.

Protocol for Preparing Working Solutions:

e Thaw Stock Solution: Thaw an aliquot of the frozen Enviroxime stock solution at room
temperature.

 Dilution: Serially dilute the stock solution in sterile cell culture medium to achieve the desired
final concentrations. It is important to add the diluted Enviroxime to the culture medium and
mix well before applying it to the cells.

o Note on Solvent Effects: The final concentration of DMSO in the cell culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.[7][9] A solvent
control (medium with the same concentration of DMSO) should be included in all
experiments.

o Application to Cells: Replace the existing medium in the cell culture plates with the medium
containing the desired concentration of Enviroxime.

Experimental Workflow and Signaling Pathway
Diagrams

Experimental Workflow for Enviroxime Stock Preparation
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Caption: Workflow for preparing Enviroxime stock and working solutions.
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Proposed Signaling Pathway of Enviroxime Action
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Caption: Enviroxime inhibits viral replication by targeting the 3A protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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